5-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine

• Molecular Formula: C10H13FN2
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 5-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine
• InChI: InChI=1S/C10H13FN2/c1-6-2-3-7-8(11)4-5-9(12)10(7)13-6/h4-6,13H,2-3,12H2,1H3
• InChI Key: HATYEKUSGZKMLY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C=CC(=C2N1)N)F

Description

5-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine is a useful research compound. Its molecular formula is C10H13FN2 and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 10% Pd/C (30 mg) in a mixture of IMS (3 mL) and EtOAc (5 mL) was stirred under an atmosphere of hydrogen for 15 min before a solution of 5-fluoro-2-methyl-8-nitro-1,2-dihydroquinoline (76.8 mg, 0.369 mmol) in EtOAc (15 mL) was added. The reaction mixture was stirred at RT under a hydrogen atmosphere for 20 h. The suspension was then filtered through a pad of Celite® and the filtrate was concentrated in vacuo affording a mixture of the title compound and 5-fluoro-2-methylquinolin-8-ylamine as a purple oil. LCMS (Method J): RT 1.90 min (28%) [M+H]+ 181 and 2.26 min (42%) [M+H]+ 177